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Compound of Interest

Compound Name: 2-Amino-4-methylbenzophenone

CAS No.: 4937-62-6

Cat. No.: B1266246

Get Quote

**Abstract
This document provides detailed application notes and safety protocols for the handling of 2-

Amino-4'-methylbenzophenone (CAS No. 36192-63-9). It is intended for researchers,

scientists, and drug development professionals who may use this compound as a chemical

intermediate or starting reagent. The protocols herein are designed to mitigate risks associated

with chemical exposure through proper engineering controls, personal protective equipment,

and emergency preparedness, ensuring a self-validating system of laboratory safety.

Compound Identification and Hazard Summary
2-Amino-4'-methylbenzophenone is a yellow, crystalline powder.[1][2] While some safety data

sheets (SDS) may classify it as non-hazardous under specific regulations like the US OSHA

Hazard Communication Standard[2], other authoritative sources indicate potential health risks

that necessitate careful handling.[3] Adherence to the precautionary principle is paramount;

researchers should treat this compound with the appropriate level of caution as outlined by its

GHS classifications.

Table 1: Chemical and Physical Properties

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1266246#bc-rfq
https://www.chemicalbook.com/msds/2-amino-4-methylbenzophenone_2.pdf
https://www.fishersci.com/store/msds?partNumber=AC154470010&productDescription=2-AMINO-4%27-METHYLBENZOPH+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC154470010&productDescription=2-AMINO-4%27-METHYLBENZOPH+1GR&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-4_-methylbenzophenone-m
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266246?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

CAS Number 36192-63-9 [1][2][3][4]

Molecular Formula C₁₄H₁₃NO [1][2][3]

Molecular Weight 211.26 g/mol [1][2]

Appearance
Yellow, fine crystalline powder

or solid
[1][2]

Melting Point 91 - 94 °C [2]

| Synonyms | (2-aminophenyl)(p-tolyl)methanone |[1] |

Table 2: Hazard Classification Summary

Classification System Hazard Details Source(s)

GHS Classification

Warning H302: Harmful if
swallowed H315: Causes
skin irritation H319:
Causes serious eye
irritation H335: May cause
respiratory irritation

[3]

| NFPA 704 Rating | NFPA 704 DiamondHealth (Blue): 1 (Slight Hazard) Flammability (Red):

1 (Slight Hazard) Instability (Yellow): 0 (Stable) |[1] |

Risk Assessment and Engineering Controls
The primary risks associated with 2-Amino-4'-methylbenzophenone stem from its physical form

as a fine powder. This creates a significant potential for aerosolization during handling, leading

to inhalation, and accidental contact with skin or eyes.[1][2]

Causality of Exposure: Standard laboratory procedures such as weighing, transferring, and

preparing solutions can generate airborne dust. This dust can be easily inhaled, causing
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respiratory tract irritation, or settle on surfaces, leading to skin contact and potential

absorption or irritation.[3]

Primary Engineering Controls (Containment)
The first and most effective line of defense is to handle the compound within a certified

chemical fume hood. This containment prevents the escape of dust and vapors into the general

laboratory environment, protecting the user and others in the vicinity. All handling of the solid

compound should occur within this controlled space.[1][5]

Secondary Engineering Controls
Laboratories must be equipped with easily accessible and fully functional safety showers and

eyewash stations.[5] Their proximity to the workstation is critical for immediate decontamination

in the event of an accidental large-scale exposure.

Personal Protective Equipment (PPE) Protocol
A multi-layered PPE approach is mandatory to prevent exposure. The selection of PPE should

be based on a thorough risk assessment of the specific procedures being performed.[6][7]

Eye and Face Protection: Chemical safety goggles with side shields conforming to EN 166

(EU) or NIOSH (US) standards are required at all times.[1][2] For procedures with a higher

risk of splashing or dust generation, such as bulk transfers, a face shield should be worn in

addition to goggles.[8]

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are mandatory. Gloves must be

inspected for tears or pinholes before each use.[1] Contaminated gloves should be removed

using the proper technique to avoid skin contact and disposed of as hazardous waste.

Hands must be washed thoroughly with soap and water after glove removal.[1]

Body Protection: A long-sleeved, impermeable laboratory coat that closes in the front is

required to protect against skin contact.[2][7] For handling larger quantities, consider

fire/flame-resistant and impervious clothing.[1]

Respiratory Protection: For routine handling within a fume hood, additional respiratory

protection may not be necessary. However, if engineering controls are insufficient, if irritation
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is experienced, or during spill cleanup, respiratory protection is required.[1] A minimum of a

NIOSH-approved N95 dust mask should be used for weighing operations, even inside a

hood, to minimize inhalation risk. For significant aerosol-generating events or large spills, a

full-face respirator with appropriate cartridges should be used.[1][9]

Standard Operating Procedures (SOPs)
Adherence to validated SOPs is crucial for minimizing exposure and ensuring experimental

reproducibility.

SOP 1: Weighing and Aliquoting Solid Compound
Preparation: Ensure the chemical fume hood is operational. Decontaminate the work surface

and the analytical balance. Place a weigh boat on the balance.

PPE: Don all required PPE as described in Section 3, including a minimum of an N95

respirator.

Handling: Retrieve the stock container from its storage location. Open the container only

inside the fume hood.

Transfer: Use a clean, dedicated spatula to carefully transfer the desired amount of 2-Amino-

4'-methylbenzophenone to the weigh boat. Avoid any sudden movements that could

generate dust.

Sealing: Securely close the primary container immediately after aliquoting.

Cleanup: Wipe the spatula clean. Carefully wipe down the balance and surrounding surfaces

with a damp cloth to collect any residual dust. Dispose of the cloth as hazardous waste.

Transport: Transport the weighed compound in a sealed, labeled secondary container to its

destination.

SOP 2: Storage and General Handling
Storage: Always store 2-Amino-4'-methylbenzophenone in its original, tightly sealed

container.[2] The storage location must be a dry, cool, and well-ventilated area designated

for chemical storage.[1]
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Incompatibilities: Segregate the compound from incompatible materials, which include strong

oxidizing agents, strong reducing agents, acids, acid anhydrides, acid chlorides, and

chloroformates.[2]

Ignition Sources: While the fire hazard is low, it is good practice to prevent fire caused by

electrostatic discharge by using non-sparking tools where appropriate and avoiding ignition

sources, especially during spill cleanup.[1]

General Handling Workflow Diagram
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Preparation Phase

Execution Phase (Inside Fume Hood)

Post-Execution Phase

Start: Retrieve Chemical

Assess Risks & Review SDS

Don Appropriate PPE
(Gloves, Goggles, Coat, Respirator)

Weighing / Aliquoting Solution Preparation

Clean Work Area & Equipment

Segregate & Label Waste Return Chemical to Storage

Doff PPE Correctly

Wash Hands Thoroughly

End

Click to download full resolution via product page

Caption: Safe handling workflow for 2-Amino-4'-methylbenzophenone.
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Emergency Protocols
Immediate and correct response to emergencies can significantly reduce injury.

Protocol 5.1: Spill Response
Evacuate: Immediately alert others and evacuate the immediate area. Keep people away

from and upwind of the spill.[1]

Ventilate: Ensure the area is well-ventilated.

PPE: Don the appropriate PPE, including respiratory protection (full-face respirator),

chemical-resistant gloves, and protective clothing.[1]

Contain: Prevent further spillage or leakage if it is safe to do so. Do not let the chemical enter

drains.[1]

Cleanup: For solid spills, carefully sweep up the material and place it into a suitable, closed

container for disposal. Avoid actions that generate dust.[2] Use spark-proof tools and remove

all sources of ignition.[1]

Decontaminate: Clean the spill area thoroughly.

Disposal: Dispose of all contaminated materials as hazardous waste according to

institutional and local regulations.[1]

Protocol 5.2: First Aid Measures
Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. If the victim is

not breathing, give artificial respiration (do not use mouth-to-mouth). Seek immediate

medical attention.[1][2]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin with

plenty of soap and water for at least 15 minutes. Seek medical attention if irritation occurs or

persists.[1][2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.
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Seek immediate medical attention.[1][2]

Ingestion: Rinse the mouth with water. DO NOT induce vomiting. Never give anything by

mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[1][4]

Protocol 5.3: Fire Response
Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant foam.[1][4]

[9]

Hazards: In a fire, hazardous decomposition products such as nitrogen oxides (NOx), carbon

monoxide (CO), and carbon dioxide (CO₂) may be produced.[2]

Firefighter Protection: Firefighters must wear a self-contained breathing apparatus (SCBA)

and full protective gear.[1][2]

Waste Disposal Protocol
All waste containing 2-Amino-4'-methylbenzophenone, including empty containers,

contaminated PPE, and cleanup materials, must be treated as hazardous chemical waste.

Collection: Collect waste in suitable, clearly labeled, and closed containers.[1]

Segregation: Do not mix this waste with other waste streams unless compatibility is known.

Disposal: The material should be disposed of by a licensed chemical destruction facility or

through controlled incineration with flue gas scrubbing.[1] Do not allow the material to be

discharged into sewer systems or the environment.[1] Follow all federal, state, and local

environmental regulations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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